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Compound of Interest

Compound Name: 3-Phenylpropanoyl chloride

Cat. No.: B143358 Get Quote

Essential Safety and Handling Guide for 3-
Phenylpropanoyl Chloride
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals like 3-Phenylpropanoyl chloride is paramount. This guide provides essential,

immediate safety protocols, operational procedures, and disposal plans to minimize risks and

ensure a safe laboratory environment.

Chemical Identifiers

Identifier Value

Chemical Name 3-Phenylpropanoyl chloride

Synonyms
Hydrocinnamoyl chloride, 3-Phenylpropionyl

chloride, Benzenepropanoyl chloride

CAS Number 645-45-4

Molecular Formula C₉H₉ClO

Molecular Weight 168.62 g/mol

Primary Hazards
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3-Phenylpropanoyl chloride is a corrosive and water-reactive substance that can cause

severe skin burns and eye damage.[1][2][3] It is toxic if inhaled and reacts with water and

moisture to produce corrosive hydrogen chloride gas.[1][2] Ingestion can cause severe and

permanent damage to the digestive tract.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 3-Phenylpropanoyl
chloride. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield (minimum 8-

inch). Must comply with OSHA

29 CFR 1910.133 or European

Standard EN166.[1][2]

To protect against splashes

and corrosive vapors that can

cause severe eye damage.

Hand Protection

Double gloving is

recommended. Use a

combination of: • Inner Glove:

Nitrile rubber • Outer Glove:

Butyl rubber or heavy-duty

Neoprene. Gloves must be

inspected for tears or holes

before each use.

To prevent skin contact which

can result in severe chemical

burns. Nitrile and butyl rubber

offer good resistance to acids

and corrosive chemicals.

Body Protection

A chemical-resistant lab coat,

apron, and closed-toe shoes

are mandatory. For larger

quantities or increased risk of

splashing, a complete

chemical-resistant suit should

be considered.

To protect the body from

accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor/acid gas cartridge is

required if working outside of a

certified chemical fume hood

or if exposure limits are

exceeded.[1][2]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

Safety Operating Guide
A systematic approach is critical for the safe handling of 3-Phenylpropanoyl chloride. The

following step-by-step protocol outlines the procedure from preparation to disposal.
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1. Preparation and Engineering Controls:

Work Area: All handling of 3-Phenylpropanoyl chloride must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][2]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[1]

Spill Kit: A spill kit containing an inert absorbent material (such as sand, dry lime, or soda

ash), and a sealed container for waste should be readily available.[2] Do not use

combustible materials like paper towels to absorb spills.

2. Handling Procedure:

Personal Protective Equipment: Before handling, don all the requisite PPE as detailed in the

table above.

Container Inspection: Visually inspect the container for any signs of damage or leaks before

opening.

Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing.

Use only compatible, dry glassware.

Avoid Contamination: Keep the container tightly closed when not in use to prevent contact

with moisture.[2]

Post-Handling: After handling, wash hands and other exposed areas thoroughly with mild

soap and water.

3. Spill Response:

Evacuate: In case of a spill, immediately evacuate the area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Containment: For minor spills, cover the spill with an inert absorbent material such as sand,

dry lime, or soda ash.[2]
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Collection: Carefully collect the absorbed material into a suitable, labeled, and sealed

container for disposal.[2]

Decontamination: Decontaminate the spill area with a suitable solution, followed by a

thorough water rinse.

Disposal Plan
Proper disposal of 3-Phenylpropanoyl chloride is crucial to ensure safety and environmental

compliance. The primary method for disposal is through slow neutralization (quenching) of the

reactive acyl chloride.

Experimental Protocol: Neutralization and Disposal of 3-Phenylpropanoyl Chloride

This protocol details the safe quenching of small quantities of 3-Phenylpropanoyl chloride in

a laboratory setting.

Materials:

3-Phenylpropanoyl chloride waste

Stir plate and stir bar

Large beaker or flask (at least 10 times the volume of the waste)

Ice bath

Dropping funnel or pipette

Sodium bicarbonate solution (5-10% in water) or a suitable alcohol (e.g., isopropanol or

ethanol).

pH paper or pH meter

Procedure:

Preparation:
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Conduct the entire procedure within a certified chemical fume hood.

Don all appropriate PPE, including double gloves, safety goggles, and a face shield.

Place a large beaker containing a stir bar and the quenching solution (either sodium

bicarbonate solution or an alcohol) in an ice bath on a stir plate. The volume of the

quenching solution should be at least 10 times the volume of the acyl chloride waste.

Quenching:

Slowly and dropwise, add the 3-Phenylpropanoyl chloride waste to the stirred, cooled

quenching solution. The reaction is exothermic and will release hydrogen chloride gas;

therefore, a slow addition rate is critical to control the reaction.

Monitor the temperature of the reaction mixture and ensure it does not rise significantly.

Neutralization and Verification:

After the addition is complete, allow the mixture to stir for at least one hour to ensure the

reaction is complete.

If a basic solution was used for quenching, test the pH of the resulting solution to ensure it

is neutral (pH 6-8). If necessary, add more sodium bicarbonate to neutralize any remaining

acid.

Final Disposal:

Once neutralized, the resulting solution can be disposed of as aqueous waste in

accordance with local, state, and federal regulations.[4] Always consult your institution's

environmental health and safety (EHS) office for specific disposal guidelines.

Waste Handling Workflow
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Chemical Handling

Waste Disposal

Receive and Store in a Cool, Dry, Corrosive-Resistant Area

Don Appropriate PPE

Handle in Chemical Fume Hood

Use as Needed and Keep Container Tightly Closed

Collect Waste in a Labeled, Sealed Container

Prepare Quenching Solution (e.g., NaHCO3) in an Ice Bath

Slowly Add Waste to Quenching Solution

Stir and Neutralize to pH 6-8

Dispose as Aqueous Waste per EHS Guidelines

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 3-Phenylpropanoyl chloride.
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Emergency First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Seek immediate medical attention.[2]

This guide is intended to provide essential safety and logistical information. Always consult the

full Safety Data Sheet (SDS) and your institution's specific safety protocols before handling any

hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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